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Compound of Interest

Compound Name: BAY-985

CAS No.: 2409479-29-2

Cat. No.: B605962

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with BAY-
985, a potent and selective dual inhibitor of TBK1 and IKKε.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for BAY-985?

A1: BAY-985 is an ATP-competitive dual inhibitor of TANK-binding kinase 1 (TBK1) and IκB

kinase ε (IKKε).[1][2][3] By inhibiting these kinases, BAY-985 blocks the phosphorylation of

Interferon Regulatory Factor 3 (IRF3), a key step in innate immune signaling pathways.[1][3][4]

[5][6]

Q2: What are the recommended starting concentrations for in vitro assays?

A2: The optimal concentration of BAY-985 is highly dependent on the specific assay system.

For biochemical assays, concentrations can be as low as 2 nM, while cell-based assays may

require concentrations up to the micromolar range.[2][4] A recommended starting point for
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cellular assays is around 200 nM.[7] It is crucial to perform a dose-response curve to determine

the optimal concentration for your specific experimental conditions.

Q3: How should I prepare a stock solution of BAY-985?

A3: BAY-985 is soluble in DMSO.[4] For a stock solution, you can dissolve it in fresh DMSO to

a concentration of 100 mg/mL (180.64 mM).[4] It is important to use moisture-free DMSO, as

absorbed moisture can reduce solubility.[4] For in vivo studies, specific formulations with

PEG300, Tween80, and ddH2O or corn oil have been described.[4]

Q4: In which signaling pathway does BAY-985 act?

A4: BAY-985 acts primarily in the innate immune signaling pathway that leads to the activation

of IRF3. This pathway is typically initiated by pattern recognition receptors (PRRs) that detect

viral or bacterial components. Downstream signaling converges on the kinases TBK1 and IKKε,

which then phosphorylate IRF3.

Data Summary
BAY-985 Potency (IC50)

Target/Assay Condition IC50 Value

TBK1 Biochemical (low ATP) 2 nM[2][4][8]

TBK1 Biochemical (high ATP) 30 nM[2][4][8]

IKKε Biochemical 2 nM[4][9]

pIRF3 Phosphorylation Cell-based (MDA-MB-231) 74 nM[1][2][4][9]

SK-MEL-2 Cell Proliferation Cell-based 900 nM[1][2][4]

ACHN Cell Proliferation Cell-based 7260 nM[1][2]

BAY-985 Kinase Selectivity
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Kinase IC50 Value

FLT3 123 nM[1][2]

RSK4 276 nM[1][2]

DRAK1 311 nM[1][2]

ULK1 7930 nM[1][2]
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Issue Possible Cause Recommended Solution

Higher than expected IC50 in

biochemical assays.

High ATP concentration in the

assay buffer.

BAY-985 is an ATP-competitive

inhibitor.[1][2] Its potency is

significantly lower at high ATP

concentrations.[2][4][8]

Consider reducing the ATP

concentration if your

experimental design allows.

Discrepancy between

biochemical and cell-based

assay results.

Cellular factors such as

membrane permeability, efflux

pumps, or protein binding can

affect the compound's effective

concentration.

This is expected. The IC50 for

cellular pIRF3 inhibition (74

nM) is higher than the

biochemical IC50 (2 nM), and

anti-proliferative IC50s are

higher still (e.g., 900 nM for

SK-MEL-2).[1][2][4] Always

determine the optimal

concentration for each specific

cell line and assay.

Poor solubility or precipitation

of BAY-985 in aqueous media.

BAY-985 has limited aqueous

solubility.

Prepare a high-concentration

stock solution in DMSO and

then dilute it into your aqueous

assay medium. Ensure the

final DMSO concentration is

compatible with your assay

and does not exceed a level

that affects cellular health

(typically <0.5%).

Weak or no anti-tumor activity

in vivo.

Pharmacokinetic properties of

BAY-985.

BAY-985 has shown weak anti-

tumor activity in a human

melanoma xenograft model.[3]

[4] This may be due to its

pharmacokinetic profile.
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General Workflow for Dose-Response Experiment
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Preparation

Assay Execution Data Acquisition & Analysis

Prepare BAY-985 Stock
(e.g., 10 mM in DMSO)

Prepare Serial Dilutions
of BAY-985

Treat Cells with
BAY-985 Dilutions

Seed Cells in
Multi-well Plates

Incubate for
Defined Period

Perform Assay Readout
(e.g., CellTiter-Glo,

Western Blot for pIRF3)

Analyze Data and
Generate Dose-Response Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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